Cas no 1803584-09-9 (5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic Acid Hydrochloride)

• Product Name: 5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic Acid Hydrochloride
• CAS No: 1803584-09-9
• MDL: MFCD28383885
• CID: 4616250
• PubChem ID: 112756605
• Update Time: 2025-10-24

5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic Acid Hydrochloride

• MDL： MFCD28383885

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic Acid Hydrochloride

Comprehensive Overview of 5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic Acid Hydrochloride (CAS No. 1803584-09-9)

5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic Acid Hydrochloride (CAS No. 1803584-09-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[1,5-a]pyridine family, a class of heterocyclic structures known for their diverse biological activities. The presence of both acetamidomethyl and carboxylic acid functional groups enhances its versatility in drug design, particularly in targeting enzymes or receptors involved in inflammation and metabolic disorders.

Recent studies highlight the growing interest in pyrazolo[1,5-a]pyridine derivatives due to their applications in developing kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by the compound's hydrochloride salt form, which improves solubility and bioavailability—a critical factor in preclinical testing. The CAS No. 1803584-09-9 has also garnered attention in computational chemistry, where its molecular interactions are modeled to predict binding affinities for novel therapeutic targets.

In the context of trending topics, the demand for small molecule modulators and scaffolds for drug discovery has surged, as evidenced by frequent searches for terms like "pyridine-based pharmaceuticals" and "heterocyclic compound synthesis." This aligns with the compound's relevance in addressing challenges such as antibiotic resistance and chronic inflammatory diseases. Its structural uniqueness makes it a candidate for repurposing studies, a popular approach in AI-driven drug development pipelines.

From a synthetic chemistry perspective, the 5-(Acetamidomethyl) substitution introduces steric and electronic effects that influence reactivity, enabling selective modifications for lead optimization. The carboxylic acid group further allows conjugation with amines or alcohols, facilitating the creation of prodrugs or targeted delivery systems. Such features are frequently explored in forums discussing "click chemistry applications" or "bioconjugation techniques."

Quality control and analytical characterization of CAS No. 1803584-09-9 are equally vital. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity—topics often queried by analytical chemists. The compound's stability under various pH conditions is another area of investigation, especially for formulators seeking "excipient compatibility data" or "lyophilization protocols."

In summary, 5-(Acetamidomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic Acid Hydrochloride represents a multifaceted tool in modern medicinal chemistry. Its intersection with high-interest domains like structure-activity relationship (SAR) studies and fragment-based drug design ensures its continued prominence in both academic and industrial research landscapes.